Cas no 2229167-14-8 (3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine)

• Product Name: 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine
• CAS No: 2229167-14-8
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 5902523
• PubChem ID: 165657363
• Update Time: 2025-10-29

3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine
• 3-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}propan-1-amine
• 2229167-14-8
• EN300-1733778

• Inchi： 1S/C9H17N3S/c1-12(2)7-8-6-11-9(13-8)4-3-5-10/h6H,3-5,7,10H2,1-2H3
• InChI Key： PPPOZTMKSFUELF-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1CCCN)CN(C)C

Computed Properties

• Exact Mass: 199.11431873g/mol
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine

Introduction to 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine (CAS No. 2229167-14-8)

3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2229167-14-8, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates a thiazole ring, which is a key pharmacophore in many bioactive molecules, enhancing its biological relevance.

The compound’s structure includes a propylamine side chain and a dimethylamino group, which contribute to its chemical reactivity and potential pharmacological properties. These structural elements are crucial for understanding its interactions with biological targets and its potential therapeutic effects. The thiazole moiety, in particular, is known for its presence in various bioactive natural products and pharmaceuticals, suggesting that 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine may exhibit similar bioactivities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new medications. Thiazole derivatives, including our compound of interest, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the dimethylamino group in the structure suggests potential activity as a kinase inhibitor or an enzyme modulator, which are critical targets in modern drug design.

One of the most intriguing aspects of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine is its potential as a scaffold for further chemical modifications. Researchers have been exploring ways to derivatize this compound to enhance its pharmacological profile or to improve its solubility and bioavailability. Such modifications are essential for translating preclinical findings into viable clinical candidates.

In the context of current research, this compound has been investigated for its role in modulating protein-protein interactions. The thiazole ring and the propylamine side chain provide multiple sites for interaction with biological targets, making it a promising candidate for drug development. Studies have shown that derivatives of thiazole can interact with various enzymes and receptors, leading to potential therapeutic benefits.

The synthesis of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical studies and potential industrial applications.

Evaluation of the compound’s pharmacokinetic properties is another critical area of research. Understanding how the body processes this molecule will provide insights into its efficacy and safety profile. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been utilized to analyze its metabolic pathways and degradation products.

The potential applications of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and specialty chemicals. The versatility of this compound underscores its importance in industrial chemistry as well.

Collaborative efforts between academic researchers and industry scientists have accelerated the exploration of this compound’s potential. Preclinical studies are ongoing to evaluate its efficacy in models of inflammation and cancer. These studies aim to provide a solid foundation for future clinical trials if promising results are obtained.

The regulatory landscape also plays a significant role in the development of new compounds like 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine. Compliance with guidelines set by agencies such as the FDA and EMA is essential for ensuring that any future drug candidates derived from this compound meet stringent safety and efficacy standards before reaching the market.

In conclusion, 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-amine (CAS No. 2229167-14-8) represents a promising area of research with significant implications for both pharmaceuticals and industrial chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for further development. Continued investigation into its biological activities and synthetic pathways will likely uncover new opportunities for therapeutic applications.